Cas no 2225154-79-8 (5-Bromo-6-chloropyridine-3-boronic acid)

• Product Name: 5-Bromo-6-chloropyridine-3-boronic acid
• CAS No: 2225154-79-8
• MF: C₅H₄BBrClNO₂
• MW: 236.258759498596
• CID: 5748780
• PubChem ID: 91882696
• Update Time: 2023-11-14

5-Bromo-6-chloropyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloropyridine-3-boronic acid
• Boronic acid, B-(5-bromo-6-chloro-3-pyridinyl)-
• EN300-6229965
• (5-bromo-6-chloropyridin-3-yl)boronic acid
• 2225154-79-8

• Inchi： 1S/C5H4BBrClNO2/c7-4-1-3(6(10)11)2-9-5(4)8/h1-2,10-11H
• InChI Key： BBYOQUIWOVGLAC-UHFFFAOYSA-N
• SMILES： B(C1=CC(Br)=C(Cl)N=C1)(O)O

Computed Properties

• Exact Mass: 234.92070g/mol
• Monoisotopic Mass: 234.92070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• Boiling Point: 383.9±52.0 °C(Predicted)
• pka: 5.70±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines